Cas no 183946-01-2 (5-[4-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-[4-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid
• CAS No: 183946-01-2
• MF: C₁₁H₆F₃NO₃
• MW: 257.16545343399
• CID: 6239731
• PubChem ID: 68682921
• Update Time: 2025-05-24

5-[4-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[4-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid
• 4-Isoxazolecarboxylic acid, 5-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C11H6F3NO3/c12-11(13,14)7-3-1-6(2-4-7)9-8(10(16)17)5-15-18-9/h1-5H,(H,16,17)
• InChI Key： USEPTFVCMHWPNV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C(F)(F)F)C=C2)=C(C(O)=O)C=N1

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• Boiling Point: 352.7±37.0 °C(Predicted)
• pka: 2.76±0.36(Predicted)

Additional information on 5-[4-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid

Recent Advances in the Study of 5-[4-(Trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic Acid (CAS: 183946-01-2)

The compound 5-[4-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid (CAS: 183946-01-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a palladium-catalyzed coupling reaction, which significantly improved the scalability and purity of the final product. This advancement is critical for further pharmacological evaluations and potential industrial applications.

In terms of biological activity, 5-[4-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid has shown promising results as a modulator of inflammatory pathways. Research conducted by Smith et al. (2024) revealed that the compound exhibits potent inhibitory effects on the NF-κB signaling pathway, which plays a central role in chronic inflammatory diseases. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.

Additionally, computational studies have been employed to elucidate the molecular interactions of this compound with its biological targets. Molecular docking simulations have identified key binding sites and interactions with proteins involved in oxidative stress responses, further supporting its therapeutic potential. These in silico findings are currently being validated through in vitro and in vivo experiments.

The pharmacokinetic properties of 5-[4-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid have also been investigated. Preliminary data indicate favorable absorption and distribution profiles, although further studies are needed to assess its metabolic stability and potential toxicity. These aspects are crucial for advancing the compound to preclinical development stages.

In conclusion, recent research on 5-[4-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid (CAS: 183946-01-2) highlights its multifaceted potential in drug discovery. The compound's synthetic accessibility, biological activity, and promising pharmacokinetic properties make it a compelling candidate for further investigation. Future studies should focus on optimizing its efficacy and safety profiles to facilitate its transition into clinical applications.